Cas no 1208079-38-2 (N-(2-fluorobenzyl)-3-[(trifluoromethyl)sulfanyl]-1-propanamine)

N-(2-fluorobenzyl)-3-[(trifluoromethyl)sulfanyl]-1-propanamine structure
1208079-38-2 structure
Product Name:N-(2-fluorobenzyl)-3-[(trifluoromethyl)sulfanyl]-1-propanamine
CAS No:1208079-38-2
MF:C11H13F4NS
MW:267.286235570908
CID:1211715
PubChem ID:75530137
Update Time:2025-04-20

N-(2-fluorobenzyl)-3-[(trifluoromethyl)sulfanyl]-1-propanamine Chemical and Physical Properties

Names and Identifiers

    • N-(2-fluorobenzyl)-3-[(trifluoromethyl)sulfanyl]-1-propanamine
    • 1208079-38-2
    • [(2-Fluorophenyl)methyl]({3-[(trifluoromethyl)sulfanyl]propyl})amine
    • (2-Fluoro-benzyl)-(3-trifluoromethylsulfanylpropyl)-amine
    • AKOS017344378
    • Inchi: 1S/C11H13F4NS/c12-10-5-2-1-4-9(10)8-16-6-3-7-17-11(13,14)15/h1-2,4-5,16H,3,6-8H2
    • InChI Key: HTBDQQJDKMOJCQ-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)CCCNCC1C=CC=CC=1F

Computed Properties

  • Exact Mass: 267.07048324g/mol
  • Monoisotopic Mass: 267.07048324g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 37.3Ų
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